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Compound of Interest

Compound Name: Calcium,diiodide;tetrahydrate

Cat. No.: B088675

Introduction

Calcium diiodide (Calz) is an ionic compound used in various applications, including as a
source of iodine in nutritional supplements and in photography.[1][2] Its tetrahydrate form,
Calz:4H20, is a white, crystalline solid that is highly soluble in water.[1][3] The preparation of
standard solutions with accurately known concentrations is crucial for quantitative analysis,
protocol development, and quality control in research and drug development.

However, calcium diiodide tetrahydrate presents challenges in preparing standard solutions
due to its properties. It is hygroscopic, meaning it readily absorbs moisture from the air, and it is
also sensitive to light and carbon dioxide.[2][4] These characteristics can lead to inaccuracies
when weighing the solute and can affect the stability of the solution. Therefore, it is essential
not only to prepare the solution with care but also to standardize it against a primary standard

to determine its precise molarity.

This document provides a detailed protocol for the preparation of a calcium diiodide
tetrahydrate solution and a subsequent standardization procedure using Andrew's titration
method with potassium iodate, a primary standard.

Physicochemical Properties and Data
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Summarized below are the key properties of calcium diiodide tetrahydrate. This data is
essential for handling the compound and for performing accurate calculations.

Table 1: Physicochemical Properties of Calcium Diiodide and its Tetrahydrate

Property Value References
Chemical Formula Calz2-4H20 [3]

Molar Mass 365.95 g/mol [1][3]
Appearance White to off-white/tan crystals 315]

or powder

- ] 66 g/100 mL at 20 °C; 81
Solubility (anhydrous) in Water [1]
g/100 mL at 100 °C

Solubility (anhydrous) in other Soluble in methanol, ethanol,

[6]7]

solvents and acetone

N Hygroscopic (absorbs moisture
Stability ) [2]
from the air)

Light sensitive [4]

Absorbs CO2 from the air,
which can liberate iodine

[1]

o Strong oxidizing agents, strong
Incompatibilities ) [7]
acids

Experimental Protocols

This section details the necessary materials and provides step-by-step protocols for the
preparation and standardization of the calcium diiodide solution.

Materials and Equipment

e Chemicals:

o Calcium diiodide tetrahydrate (Calz-4H20)
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[e]

Potassium iodate (KIOs), primary standard grade, dried at 110°C

o

Concentrated Hydrochloric Acid (HCI)

[¢]

Carbon Tetrachloride (CCla) or a suitable alternative immiscible organic solvent

Deionized or distilled water

[¢]

e Equipment:
o Analytical balance (x 0.1 mg)
o Volumetric flasks (e.g., 100 mL, 250 mL, 1000 mL)
o Graduated cylinders
o Beakers and Erlenmeyer flasks (glass-stoppered)
o Volumetric pipettes (e.g., 10 mL, 25 mL)
o Burette (50 mL, Class A)
o Magnetic stirrer and stir bar

o Fume hood

Protocol 1: Preparation of a ~0.1 M Calcium Diiodide
Solution

This protocol describes how to prepare a solution with a nominal concentration. Due to the
hygroscopic nature of Cal2-4H20, the actual concentration must be determined via
standardization.

o Calculate Mass: To prepare 250 mL of a ~0.1 M solution, calculate the required mass of
Calz2-4H20:

o Mass = Molarity x Volume x Molar Mass

o Mass = 0.1 mol/L x 0.250 L x 365.95 g/mol =9.15 g
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» Weighing: Quickly and accurately weigh approximately 9.15 g of calcium diiodide
tetrahydrate on an analytical balance and record the exact mass. Minimize exposure to air to
reduce moisture absorption.

o Dissolution: Transfer the weighed solid into a 150 mL beaker. Add approximately 100 mL of
deionized water and stir with a magnetic stirrer until the solid is completely dissolved.

o Quantitative Transfer: Carefully transfer the solution from the beaker into a 250 mL Class A
volumetric flask. Rinse the beaker several times with small volumes of deionized water and
add the rinsings to the volumetric flask to ensure all the solute is transferred.

o Dilution to Volume: Add deionized water to the volumetric flask until the bottom of the
meniscus reaches the calibration mark.

o Homogenization: Stopper the flask and invert it 15-20 times to ensure the solution is
thoroughly mixed and homogeneous.

o Storage: Transfer the solution to a clean, amber glass bottle to protect it from light. Store in a
cool, dark place. Label the bottle clearly with the chemical name, nominal concentration, and
date of preparation.

Protocol 2: Standardization by Andrew's Titration

This protocol determines the exact concentration of the prepared calcium diiodide solution by
titrating the iodide ions (1) with a standard solution of potassium iodate (K103).[8]

Principle: In the presence of concentrated hydrochloric acid, iodide ions are oxidized by iodate
ions to form iodine monochloride (ICI).[8] The endpoint is reached when all the free iodine,
which temporarily forms and gives a violet color to an immiscible organic layer, is converted to
the pale yellow ICI.[8]

The overall reaction is: 103~ + 2|~ + 6H* + 6CI~ - 3ICI + 3H20
Procedure:

e Prepare Standard 0.025 M KIOs Solution:
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[e]

Accurately weigh approximately 1.3375 g of dried primary standard KIOs (Molar Mass =
214.00 g/mol ).

[e]

Dissolve it in deionized water and quantitatively transfer to a 250 mL volumetric flask.

o

Dilute to the mark and mix thoroughly.

[¢]

Calculate the exact molarity of the KIOs solution.

e Prepare the Analyte:

o Using a volumetric pipette, transfer 10.00 mL of the prepared calcium diiodide solution into
a 250 mL glass-stoppered Erlenmeyer flask.

o Caution: Perform the next step in a fume hood.[8] Add approximately 25 mL of
concentrated hydrochloric acid and 5 mL of carbon tetrachloride.[8]

o Titration:
o Fill a clean burette with the standardized KIO3s solution and record the initial volume.

o Titrate the Calz solution with the KIOs solution. Stopper and shake the flask vigorously
after each addition.[8]

o Initially, the CCla layer will turn a deep violet color due to the formation of iodine (I2).

o As the titration nears the endpoint, the violet color will become paler. Add the KIOs
dropwise at this stage.

o The endpoint is the complete disappearance of the violet color from the CCla layer.[8]
o Repeat: Perform at least two more titrations to ensure precision.
 Calculation:

o From the reaction stoichiometry, 2 moles of I~ react with 1 mole of 103~.

o Moles of 103~ = Molarity of KIOs x Volume of KIOs used (in L)
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[e]

(¢]

[¢]

[¢]

Data Management

Moles of I~ in aliquot = Moles of 103~ x 2

Molarity of I~ = Moles of I~ / Volume of Calz solution aliquot (in L)

Since 1 mole of Calz contains 2 moles of |-, the Molarity of Calz is half the Molarity of I-.

Molarity of Calz = (Molarity of KIOs x Volume of KIOs) / (Volume of Calz)

Properly recording experimental data is essential for accurate concentration determination.

Table 2: Example Titration Data and Concentration Calculation

Volume of Calz

Final Burette

Initial Burette

Volume of KIOs

Titration . Reading (mL Reading (mL
Solution (mL) Used (mL)
KIOs) KIOs)
1 10.00 20.15 0.10 20.05
2 10.00 40.25 20.15 20.10
3 10.00 20.10 0.00 20.10
Average 20.08

o Example Calculation:

[¢]

Molarity of KIOs = 0.0250 M

o

o

[¢]

Workflow Diagrams

Average Volume of KIOs3 = 20.08 mL = 0.02008 L

Volume of Cal2 = 10.00 mL = 0.01000 L

Molarity of Cal> = (0.0250 M x 0.02008 L) / 0.01000 L = 0.0502 M

The following diagrams illustrate the logical flow of the experimental procedures.
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Caption: Workflow for the preparation of a nominal concentration calcium diiodide solution.

Caption: Workflow for the standardization of the calcium diiodide solution via titration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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solutions-of-calcium-diiodide-tetrahydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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